Cas no 122222-10-0 (1H-Imidazole-5-carboxylicacid, 1,2-dimethyl-, methyl ester)

• Product name: 1H-Imidazole-5-carboxylicacid, 1,2-dimethyl-, methyl ester
• CAS No: 122222-10-0
• MF: C₇H₁₀N₂O₂
• Molecular Weight: 154.166501522064
• CID: 104550
• PubChem ID: 14344426

1H-Imidazole-5-carboxylicacid, 1,2-dimethyl-, methyl ester Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1,2-dimethyl-, methyl ester
• 1H-Imidazole-5-carboxylicacid,1,2-dimethyl-,methylester(9CI)
• methyl 2,3-dimethylimidazole-4-carboxylate
• methyl 1,2-dimethylimidazole-5-carboxylate
• SCHEMBL10579577
• DTXSID20559161
• AKOS014316300
• 1H-Imidazole-5-carboxylic acid, 1,2-dimethyl-, methyl ester
• NEAPSSOEZDVWBV-UHFFFAOYSA-N
• Methyl 1,2-dimethyl-1H-imidazole-5-carboxylate
• 122222-10-0

• Inchi： InChI=1S/C7H10N2O2/c1-5-8-4-6(9(5)2)7(10)11-3/h4H,1-3H3
• InChIKey： NEAPSSOEZDVWBV-UHFFFAOYSA-N
• SMILES： COC(C1=CN=C(C)N1C)=O

Computed Properties

• 精确分子量: 154.074227566g/mol
• 同位素质量: 154.074227566g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 11
• 可旋转化学键数量: 2
• 复杂度: 161
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 0.6
• 拓扑分子极性表面积: 44.1Ų